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Compound of Interest

Compound Name: 3'-DMTr-dG(iBu)

Cat. No.: B12405374 Get Quote

Essential Safety and Handling Guide for 3'-DMTr-
dG(iBu)
Topic: Personal Protective Equipment for Handling 3'-DMTr-dG(iBu)

Content Type: Provides essential, immediate safety and logistical information, including

operational and disposal plans. This content provides procedural, step-by-step guidance that

directly answers specific operational questions. Become customers' preferred source for

information on laboratory safety and chemical handling, building deep trust by providing value

beyond the product itself.

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and handling information for 3'-O-(4,4'-Dimethoxytrityl)-N2-

isobutyryl-2'-deoxyguanosine, a key reagent in oligonucleotide synthesis. Adherence to these

guidelines is essential for ensuring personal safety and maintaining the integrity of the

compound.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment when

handling 3'-DMTr-dG(iBu), which is a solid powder.[1] The level of protection should be

determined by a site-specific risk assessment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12405374?utm_src=pdf-interest
https://www.benchchem.com/product/b12405374?utm_src=pdf-body
https://www.benchchem.com/product/b12405374?utm_src=pdf-body
https://www.bocsci.com/product/3-dmtr-dg-ibu-cas-140839-24-3-386138.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.[2][3] A face shield

should be worn in addition to

goggles when there is a splash

hazard.[2]

To protect against splashes of

solvents used with the

compound and from airborne

powder.

Hand Protection

Disposable nitrile gloves.[2]

Consider double gloving for

added protection.

To prevent skin contact with

the chemical. Change gloves

immediately if contaminated.

Body Protection

A laboratory coat is the

minimum requirement.

Chemical-resistant coveralls

may be necessary for larger

quantities or in case of a spill.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

small quantities handled in a

well-ventilated area or a

chemical fume hood. If

weighing or handling large

quantities of the powder, a

NIOSH-approved respirator

may be necessary.

To prevent inhalation of the

powder.

Foot Protection Closed-toe shoes.
To protect feet from spills and

falling objects.

Handling and Storage
Storage:

Store at -20°C in a tightly sealed container.

Keep in a dry place, protected from humidity.
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Handling Workflow:
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Preparation

Handling

Cleanup and Storage

Don appropriate PPE

Prepare handling area in a fume hood

Retrieve from -20°C storage

Allow to equilibrate to room temperature in a desiccator

Weigh desired amount

Dissolve in appropriate anhydrous solvent

Tightly seal the container

Return to -20°C storage

Dispose of waste properly

Clean the work area

Remove PPE

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Collection

Temporary Storage

Final Disposal

Collect solid waste in a labeled, sealed container

Store waste in a designated hazardous waste accumulation area

Collect liquid waste in a labeled, sealed container

Arrange for pickup by a licensed hazardous waste disposal company

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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